Cas no 15518-10-2 (3-Amino-2-methylpropan-1-ol)

• Product Name: 3-Amino-2-methylpropan-1-ol
• CAS No: 15518-10-2
• MF: C₄H₁₁NO
• MW: 89.1362411975861
• MDL: MFCD03412698
• CID: 1065644
• PubChem ID: 10197625
• Update Time: 2025-04-20

3-Amino-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-methylpropan-1-ol
• 1-Propanol, 3-amino-2-methyl-
• 3-aMino-2-Methyl-1-propanol (SALTDATA: FREE)
• (+/-)-3-amino-2-methylpropan-1-ol
• 3-Amino-2-
• 3-amino-2-methyl-1-propanol
• 3-Amino-2-methyl-propan-1-ol
• 3-amino-2-methyl-propanol
• 4-???-1-methylpyrazole-5-ylamine
• 5-amino-1-methyl-1H-pyrazole-4-carbohydrazide
• 5-amino-1-methyl-1H-pyrazole-4-carboxhydrazide
• 5-amino-1-methylpyrazole-4-carboxhydrazide
• AC1MC8NS
• amino-2-methyl propanol
• aminomethylpyrazolecarbohydrazide
• CTK3I8754
• SBB087067
• 15518-10-2
• LS-05977
• SY066893
• 3-amino-2-methyl propan-1-ol
• FVXBTPGZQMNAEZ-UHFFFAOYSA-N
• 2-amino-methyl-1-propanol
• 1-propanol, 3-amino-2-methyl-
• MFCD03412698
• (s)-3-amino-2-methyl-1-propanol
• MFCD19203687
• ALBB-018185
• 3-amino-2-methylpropan-1-ol, AldrichCPR
• SY254765
• SB83807
• CS-0447291
• EN300-53656
• DB-023337
• Z406342068
• AKOS005217083
• XH0858

• MDL： MFCD03412698
• Inchi： 1S/C4H11NO/c1-4(2-5)3-6/h4,6H,2-3,5H2,1H3
• InChI Key： FVXBTPGZQMNAEZ-UHFFFAOYSA-N
• SMILES： OCC(C)CN

Computed Properties

• Exact Mass: 89.08413
• Monoisotopic Mass: 89.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines